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Compound of Interest

Compound Name: Butyrolactone Ii

Cat. No.: B2880108 Get Quote

This technical support guide provides detailed protocols, frequently asked questions (FAQs),

and troubleshooting advice for the preparation and use of Butyrolactone II stock solutions in

cell culture experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Butyrolactone II?

A1: Butyrolactone II is soluble in Dimethyl Sulfoxide (DMSO).[1][2] For cell culture

applications, it is crucial to use a high-purity, sterile-filtered grade of DMSO.

Q2: How should I store the powdered Butyrolactone II and its stock solution?

A2:

Powder: Store the solid compound at -20°C in a tightly sealed container, protected from light

and moisture.

Stock Solution: Prepare aliquots of the stock solution in sterile cryovials to prevent

contamination and degradation from repeated freeze-thaw cycles.[1][2] Store these aliquots

at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6

months).[1][2]

Q3: My Butyrolactone II is not dissolving completely in DMSO. What should I do?
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A3: If you encounter solubility issues, you can gently warm the solution to 37°C and vortex or

sonicate it in an ultrasonic bath for a short period.[1][2] This should help facilitate complete

dissolution. Ensure the container is tightly sealed to prevent solvent evaporation.

Q4: What is the final concentration of DMSO that is safe for most cell lines?

A4: The final concentration of DMSO in your cell culture medium should be kept as low as

possible, typically below 0.5% (v/v), as higher concentrations can be toxic to cells. It is always

recommended to perform a vehicle control experiment (treating cells with the same final

concentration of DMSO without Butyrolactone II) to assess any potential solvent-induced

effects.

Q5: How do I sterilize the Butyrolactone II stock solution?

A5: Since Butyrolactone II is dissolved in DMSO, it should be prepared under aseptic

conditions in a laminar flow hood. The DMSO itself should be sterile. Do not autoclave the

stock solution, as heat can degrade the compound. If necessary, the solution can be sterilized

by filtering it through a 0.22 µm syringe filter that is compatible with DMSO (e.g., a PTFE filter).

Data Presentation
The following table summarizes the key chemical and storage properties of Butyrolactone II.

Property Value Reference(s)

Molecular Formula C₁₉H₁₆O₇ [3][4]

Molecular Weight 356.33 g/mol [1][3][4]

CAS Number 87414-44-6 [1][2][3]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1][2]

Stock Solution Storage
-20°C (up to 1 month) or -80°C

(up to 6 months)
[1][2]

Experimental Protocol: Preparing a 10 mM
Butyrolactone II Stock Solution
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This protocol details the steps to prepare a 10 mM stock solution of Butyrolactone II in DMSO.

All steps should be performed in a sterile environment (e.g., a laminar flow hood).

Materials:

Butyrolactone II powder (MW: 356.33 g/mol )

High-purity, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic water bath

Procedure:

Calculate the Required Mass:

To prepare 1 mL of a 10 mM stock solution, you need 3.56 mg of Butyrolactone II.

Calculation: Mass (mg) = Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

Mass = 10 mmol/L x 0.001 L x 356.33 g/mol = 0.35633 g = 3.56 mg

Weigh the Compound:

Carefully weigh out 3.56 mg of Butyrolactone II powder and place it into a sterile

microcentrifuge tube.

Dissolve in DMSO:

Add 1 mL of sterile DMSO to the tube containing the Butyrolactone II powder.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. If

needed, gently warm the tube to 37°C and sonicate for a few minutes to aid dissolution.[1]

[2]
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Aliquot for Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile

cryovials. This prevents contamination and degradation from multiple freeze-thaw cycles.

[1][2]

Store Properly:

Label the aliquots clearly with the compound name, concentration, and date of

preparation.

Store the aliquots at -20°C for use within one month or at -80°C for up to six months.[1][2]
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Issue Possible Cause Recommended Solution

Precipitate forms in media

The final concentration of

Butyrolactone II exceeds its

solubility in aqueous media.

The DMSO concentration is

too low to keep it in solution.

Prepare an intermediate

dilution of the stock solution in

sterile culture medium before

adding it to the final culture

plate. Ensure the final DMSO

concentration is sufficient but

non-toxic (typically <0.5%).

Inconsistent experimental

results

Degradation of Butyrolactone II

due to improper storage or

multiple freeze-thaw cycles.

Inaccurate initial weighing or

pipetting.

Always use freshly thawed

aliquots for each experiment.

Discard any unused portion of

a thawed aliquot. Re-calibrate

balances and pipettes

regularly to ensure accuracy.

Cell toxicity observed in

controls

The grade of DMSO used is

not suitable for cell culture.

The final DMSO concentration

is too high.

Use only high-purity, cell

culture-grade, sterile DMSO.

Perform a dose-response

curve for DMSO on your

specific cell line to determine

the maximum tolerated

concentration. Ensure the final

concentration is below this

limit.

Stock solution appears cloudy

Incomplete dissolution of the

compound. Potential

contamination.

Gently warm the solution to

37°C and sonicate to ensure

complete dissolution.[1][2] If

cloudiness persists, discard

the solution as it may be

contaminated, and prepare a

fresh stock under strict aseptic

conditions.
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Caption: Workflow for preparing Butyrolactone II stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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